Cas no 2418677-49-1 ((9H-fluoren-9-yl)methyl N-3-(aminomethyl)-4-methyl-5-sulfanylphenylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-4-methyl-5-sulfanylphenylcarbamate
• CAS No: 2418677-49-1
• MF: C₂₃H₂₂N₂O₂S
• MW: 390.497984409332
• CID: 5677596
• PubChem ID: 165771996
• Update Time: 2025-06-15

(9H-fluoren-9-yl)methyl N-3-(aminomethyl)-4-methyl-5-sulfanylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[3-(aminomethyl)-4-methyl-5-sulfanylphenyl]carbamate
• 2418677-49-1
• EN300-26628568
• (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-4-methyl-5-sulfanylphenylcarbamate

• Inchi： 1S/C23H22N2O2S/c1-14-15(12-24)10-16(11-22(14)28)25-23(26)27-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,21,28H,12-13,24H2,1H3,(H,25,26)
• InChI Key： NSCFVLGKJUIDBE-UHFFFAOYSA-N
• SMILES： SC1=CC(=CC(CN)=C1C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 390.14019912g/mol
• Monoisotopic Mass: 390.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 65.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-4-methyl-5-sulfanylphenylcarbamate

Introduction to (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-4-methyl-5-sulfanylphenylcarbamate and Its Applications in Modern Chemical Biology

(9H-fluoren-9-yl)methyl N-3-(aminomethyl)-4-methyl-5-sulfanylphenylcarbamate, CAS No. 2418677-49-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its fused heterocyclic system and diverse substituents, presents a promising platform for the development of novel pharmaceuticals and bioactive molecules.

The molecular structure of (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-4-methyl-5-sulfanylphenylcarbamate incorporates a fluorene core, which is well-known for its rigidity and electronic characteristics, making it an ideal scaffold for designing molecules with specific biological activities. The presence of a carbamate group at the 9-position of the fluorene ring further enhances its potential as a pharmacophore. This carbamate functionality is particularly interesting because it can participate in hydrogen bonding interactions, a key feature in drug-receptor binding.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways relevant to human health and disease. The compound (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-4-methyl-5-sulfanylphenylcarbamate has emerged as a versatile building block in this context. Its unique structural features make it suitable for targeting various biological processes, including enzyme inhibition and receptor binding.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. The fluorene moiety in (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-4-methyl-5-sulfanylphenylcarbamate can serve as a scaffold for designing kinase inhibitors due to its ability to interact with the ATP-binding site of these enzymes. Furthermore, the carbamate group and the sulfanylphenyl moiety provide additional interactions that can enhance binding affinity and selectivity.

Recent studies have demonstrated the efficacy of fluorene-based compounds in inhibiting various kinases. For instance, derivatives of fluorene have shown promise in preclinical trials as inhibitors of tyrosine kinases, which are overactive in many types of cancer. The compound (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-4-methyl-5-sulfanylphenylcarbamate shares structural similarities with these reported inhibitors, suggesting that it may exhibit comparable biological activity.

Another area where this compound shows promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. The sulfanylphenyl group in (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-4-methyl-5-sulfanylphenylcarbamate can interact with inflammatory pathways, potentially leading to the development of novel anti-inflammatory drugs. This functionality has been explored in other sulfanyl-containing compounds that have demonstrated significant anti-inflammatory effects in preclinical studies.

The versatility of (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-4-methyl-5-sulfanylphenylcarbamate extends beyond its applications in drug development. It has also been utilized as a fluorescent probe for studying biological processes at the molecular level. Fluorescent probes are essential tools in cellular imaging and biochemistry, allowing researchers to visualize and track specific molecules within cells. The fluorene core of this compound emits strong fluorescence, making it an excellent candidate for such applications.

In conclusion, (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-4-methyl-5-sulfanylphenylcarbamate (CAS No. 2418677-49-1) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it suitable for targeting various biological processes, including enzyme inhibition and receptor binding. The growing body of research on fluorene-based compounds suggests that this molecule could play a crucial role in the development of novel therapeutic agents and diagnostic tools.